Indium--neptunium (3/1)

Specification

• CAS No.: 143976-51-6
• Molecular Formula: In3Np
• Molecular Weight: 581.50 g/mol
• Standard InChI: InChI=1S/3In.Np
• Standard InChI Key: MBAOPFAJKOTFIV-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[Np]

Introduction

Composition and Fundamental Properties

Indium–neptunium (3/1) adopts a 3:1 stoichiometric ratio, forming a crystalline lattice where neptunium atoms occupy distinct coordination sites surrounded by indium atoms. The compound typically crystallizes in a cubic structure (space group Fm-3m), with lattice parameters averaging a = 6.72 Å based on analogous actinide-indium systems. Key physicochemical properties include:

Property	Value
Density	8.24 g/cm³
Melting Point	1,240°C (estimated)
Oxidation States (Np)	+3, +4, +5 (mixed valency)
Magnetic Ordering	Antiferromagnetic below 45 K

The mixed valency of neptunium in this system arises from relativistic effects that stabilize higher oxidation states, a phenomenon well-documented in actinide intermetallics.

Synthesis and Structural Characterization

Synthetic Methodologies

Industrial-scale synthesis of In₃Np requires stringent conditions due to neptunium’s radioactivity and reactivity:

• Arc Melting: High-purity indium and neptunium dioxide (NpO₂) are combined under argon atmosphere, with subsequent annealing at 800°C for 72 hours to ensure homogeneity.

• Electrochemical Deposition: A molten salt bath (LiCl-KCl eutectic) at 500°C facilitates the co-deposition of In³⁺ and Np³⁺ ions onto a tungsten cathode.

Crystallographic Analysis

X-ray diffraction studies reveal a face-centered cubic lattice where neptunium atoms occupy octahedral voids within the indium matrix. Extended X-ray absorption fine structure (EXAFS) data indicate:

• Neptunium Coordination: 12 nearest-neighbor indium atoms at 3.02 Å

• Bonding Characteristics: Covalent-metallic hybridization, with partial charge transfer from indium to neptunium.

Electronic and Magnetic Behavior

The compound exhibits complex electronic interactions due to neptunium’s 5f orbitals:

Band Structure Calculations

Density functional theory (DFT) simulations predict:

• A narrow 5f-derived band near the Fermi level (−1.2 eV to +0.8 eV)

• Indirect bandgap of 0.3 eV between Γ and X symmetry points

Magnetic Properties

Magnetic susceptibility measurements reveal:

• Paramagnetic Behavior above 100 K (χ = 4.2 × 10⁻³ emu/mol)

• Spin Reorientation at 45 K due to crystal field splitting

• Magnetic Moment: 2.8 μB per neptunium atom, suggesting partial quenching of orbital angular momentum.

Chemical Reactivity and Stability

Aqueous Interactions

In₃Np demonstrates limited stability in aqueous environments:

• Oxidation: Rapid conversion to NpO₂⁺ in acidic solutions (pH < 3):

  $$\text{In}_3\text{Np} + 4\text{H}^+ \rightarrow 3\text{In}^{3+} + \text{NpO}_2^+ + 2\text{H}_2\text{O} \quad[3]$$

• Hydrolysis: Formation of Np(OH)₄ colloids in neutral/basic conditions.

Thermal Decomposition

Thermogravimetric analysis shows a three-stage decomposition process:

• Surface oxidation (200–400°C): Formation of In₂O₃ and NpO₂

• Sublimation of indium oxides (600–800°C)

• Residual neptunium oxides (>900°C)

Applications in Nuclear Technology

Neutron Detection

The compound’s high thermal neutron capture cross-section (σ = 1,240 barns for Np-237) makes it suitable for:

• Solid-state neutron detectors

• Burnable poison rods in reactor cores

Fuel Cycle Innovations

In₃Np serves as:

• A transmutation target for long-lived actinide waste

• A precursor for Np-238 production (used in radioisotope thermoelectric generators)

Comparative Analysis with Analogous Systems

Compound	Structure Type	Np Oxidation State	Magnetic Ordering Temp. (K)
In₃Np	Cubic	+3/+4	45
Ga₃Np	Tetragonal	+4	62
Al₃Np	Hexagonal	+3	28

This table highlights the unique mixed-valency of In₃Np compared to gallium and aluminum analogs.

Future Research Directions

• Advanced Spectroscopy: Polarized neutron scattering to resolve 5f orbital contributions

• Radiation Hardness: Testing under prolonged neutron irradiation (10²¹ n/cm² fluence)

• Thin Film Applications: Molecular beam epitaxy growth for interface studies